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molecular formula C12H11NO B8632570 6-Methoxy-4-vinyl-quinoline

6-Methoxy-4-vinyl-quinoline

Cat. No. B8632570
M. Wt: 185.22 g/mol
InChI Key: MVEMUFQTFPQYSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07888359B2

Procedure details

InCl3 (1.1 g, 5 mmol) was dried under HV by heating with a heat gun. After cooling under N2 atmosphere, THF (25 mL) was added and the mixture sonicated until a solution had formed. This solution was cooled to −78° C., and a 1.7M solution of vinyl magnesium chloride (15 mmol) was added dropwise. The mixture was stirred at −78° C. for 15 min, warmed to rt and the resulting solution was added to a refluxing mixture of 4-bromo-6-methoxy-quinoline (1.85 g, 10 mmol) and Pd(dppf)Cl2.CH2Cl2 complex (0.408 g) in THF (25 mL). The mixture was refluxed for 2 h until tlc indicated complete conversion. The mixture was cooled to rt, quenched by addition of a few drops of MeOH and SiO2 (20 g) was added. The volatiles were removed under reduced pressure and the residue was chromatographed over SiO2 (Hex/EA 1:1) to give the desired compound (0.4 g, 21% yield) as a yellowish oil.
[Compound]
Name
InCl3
Quantity
1.1 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
vinyl magnesium chloride
Quantity
15 mmol
Type
reactant
Reaction Step Two
Name
4-bromo-6-methoxy-quinoline
Quantity
1.85 g
Type
reactant
Reaction Step Three
Name
Pd(dppf)Cl2
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three
Name
THF
Quantity
25 mL
Type
solvent
Reaction Step Four
Name
THF
Quantity
25 mL
Type
solvent
Reaction Step Five
Name
desired compound
Yield
21%

Identifiers

REACTION_CXSMILES
[CH:1]([Mg]Cl)=[CH2:2].Br[C:6]1[C:15]2[C:10](=[CH:11][CH:12]=[C:13]([O:16][CH3:17])[CH:14]=2)[N:9]=[CH:8][CH:7]=1>C1COCC1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.Cl[Pd]Cl.[Fe+2]>[CH3:17][O:16][C:13]1[CH:14]=[C:15]2[C:10](=[CH:11][CH:12]=1)[N:9]=[CH:8][CH:7]=[C:6]2[CH:1]=[CH2:2] |f:3.4.5.6|

Inputs

Step One
[Compound]
Name
InCl3
Quantity
1.1 g
Type
reactant
Smiles
Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
vinyl magnesium chloride
Quantity
15 mmol
Type
reactant
Smiles
C(=C)[Mg]Cl
Step Three
Name
4-bromo-6-methoxy-quinoline
Quantity
1.85 g
Type
reactant
Smiles
BrC1=CC=NC2=CC=C(C=C12)OC
Name
Pd(dppf)Cl2
Quantity
0 (± 1) mol
Type
catalyst
Smiles
C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl.[Fe+2]
Step Four
Name
THF
Quantity
25 mL
Type
solvent
Smiles
C1CCOC1
Step Five
Name
THF
Quantity
25 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at −78° C. for 15 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
by heating with a heat gun
TEMPERATURE
Type
TEMPERATURE
Details
After cooling under N2 atmosphere
CUSTOM
Type
CUSTOM
Details
the mixture sonicated until a solution
CUSTOM
Type
CUSTOM
Details
had formed
TEMPERATURE
Type
TEMPERATURE
Details
warmed to rt
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed for 2 h until tlc indicated complete conversion
Duration
2 h
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled to rt
CUSTOM
Type
CUSTOM
Details
quenched by addition of a few drops of MeOH and SiO2 (20 g)
ADDITION
Type
ADDITION
Details
was added
CUSTOM
Type
CUSTOM
Details
The volatiles were removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was chromatographed over SiO2 (Hex/EA 1:1)

Outcomes

Product
Details
Reaction Time
 15 min
Name
desired compound
Type
product
Smiles
COC=1C=C2C(=CC=NC2=CC1)C=C
Measurements
Type Value Analysis
AMOUNT: MASS 0.4 g
YIELD: PERCENTYIELD 21%
YIELD: CALCULATEDPERCENTYIELD 21.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.